Cas no 748776-41-2 (2-({4-(difluoromethyl)sulfanylphenyl}carbamoyl)methoxybenzoic acid)

2-({4-(Difluoromethyl)sulfanylphenyl}carbamoyl)methoxybenzoic acid is a specialized organic compound featuring a difluoromethylsulfanylphenyl carbamoyl moiety linked to a methoxybenzoic acid scaffold. This structure imparts unique physicochemical properties, including potential bioactivity and stability, making it valuable in pharmaceutical and agrochemical research. The difluoromethylsulfanyl group enhances metabolic resistance, while the benzoic acid moiety offers versatility for further derivatization. Its well-defined molecular architecture allows for precise interactions in target applications, such as enzyme inhibition or ligand binding. The compound’s synthetic accessibility and functional group compatibility further underscore its utility in medicinal chemistry and material science. Suitable for controlled studies, it serves as a key intermediate in developing novel bioactive molecules.
2-({4-(difluoromethyl)sulfanylphenyl}carbamoyl)methoxybenzoic acid structure
748776-41-2 structure
Product Name:2-({4-(difluoromethyl)sulfanylphenyl}carbamoyl)methoxybenzoic acid
CAS No:748776-41-2
MF:C16H13F2NO4S
MW:353.340530157089
CID:3104647
PubChem ID:2375939
Update Time:2025-05-21

2-({4-(difluoromethyl)sulfanylphenyl}carbamoyl)methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-Difluoromethylsulfanyl-phenylcarbamoyl)-methoxy]-benzoic acid
    • 2-({4-(difluoromethyl)sulfanylphenyl}carbamoyl)methoxybenzoic acid
    • G32459
    • EN300-00211
    • HMS2695E15
    • SMR000371156
    • CHEMBL1478850
    • 748776-41-2
    • 2-[({4-[(difluoromethyl)sulfanyl]phenyl}carbamoyl)methoxy]benzoicacid
    • VU0336924-3
    • 2-[2-[4-(difluoromethylthio)anilino]-2-keto-ethoxy]benzoic acid
    • AKOS000121790
    • Z56851165
    • F3284-8022
    • 2-[((4-[(Difluoromethyl)sulfanyl]phenyl)carbamoyl)methoxy]benzoic acid
    • MFCD03653053
    • BDBM33907
    • 2-[2-[4-(difluoromethylsulfanyl)anilino]-2-oxoethoxy]benzoic acid
    • 2-(2-((4-((difluoromethyl)thio)phenyl)amino)-2-oxoethoxy)benzoic acid
    • 2-[2-[4-(difluoromethylthio)anilino]-2-oxoethoxy]benzoic acid
    • 2-[({4-[(difluoromethyl)sulfanyl]phenyl}carbamoyl)methoxy]benzoic acid
    • C16H13F2NO4S
    • cid_2375939
    • 2-[2-[[4-[bis(fluoranyl)methylsulfanyl]phenyl]amino]-2-oxidanylidene-ethoxy]benzoic acid
    • YEB77641
    • MLS000776159
    • Inchi: 1S/C16H13F2NO4S/c17-16(18)24-11-7-5-10(6-8-11)19-14(20)9-23-13-4-2-1-3-12(13)15(21)22/h1-8,16H,9H2,(H,19,20)(H,21,22)
    • InChI Key: RUSYUUPLCCGCGN-UHFFFAOYSA-N
    • SMILES: S(C(F)F)C1C=CC(=CC=1)NC(COC1C=CC=CC=1C(=O)O)=O

Computed Properties

  • Exact Mass: 353.05333539Da
  • Monoisotopic Mass: 353.05333539Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 101Ų

2-({4-(difluoromethyl)sulfanylphenyl}carbamoyl)methoxybenzoic acid Pricemore >>

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2-({4-(difluoromethyl)sulfanylphenyl}carbamoyl)methoxybenzoic acid Related Literature

Additional information on 2-({4-(difluoromethyl)sulfanylphenyl}carbamoyl)methoxybenzoic acid

Comprehensive Overview of 2-({4-(difluoromethyl)sulfanylphenyl}carbamoyl)methoxybenzoic acid (CAS No. 748776-41-2)

2-({4-(difluoromethyl)sulfanylphenyl}carbamoyl)methoxybenzoic acid (CAS No. 748776-41-2) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethylsulfanyl and benzoic acid functional groups, has garnered attention due to its versatile applications in drug discovery and material science. In this article, we delve into its chemical properties, synthesis pathways, applications, and market trends, while addressing frequently asked questions in the field.

The molecular structure of 2-({4-(difluoromethyl)sulfanylphenyl}carbamoyl)methoxybenzoic acid features a carbamoyl linker and a methoxybenzoic acid moiety, which contribute to its stability and reactivity. Researchers are particularly interested in its potential as a bioactive intermediate for developing novel therapeutics. Recent studies highlight its role in modulating enzyme activity, making it a candidate for targeted drug delivery systems.

In the agrochemical sector, 2-({4-(difluoromethyl)sulfanylphenyl}carbamoyl)methoxybenzoic acid is explored for its pesticidal properties. Its difluoromethylsulfanyl group enhances its ability to interact with biological targets, offering a sustainable alternative to traditional agrochemicals. This aligns with the growing demand for eco-friendly crop protection solutions, a hot topic in sustainable agriculture.

The synthesis of 2-({4-(difluoromethyl)sulfanylphenyl}carbamoyl)methoxybenzoic acid typically involves multi-step organic reactions, including amidation and esterification. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and yield. Researchers often optimize reaction conditions to improve scalability, addressing the industry's need for cost-effective production methods.

Market trends indicate a rising interest in fluorinated compounds like 2-({4-(difluoromethyl)sulfanylphenyl}carbamoyl)methoxybenzoic acid, driven by their unique physicochemical properties. The pharmaceutical industry, in particular, seeks such compounds for drug design and medicinal chemistry applications. Analysts project steady growth in demand, especially in regions focusing on innovative healthcare solutions.

Frequently asked questions about 2-({4-(difluoromethyl)sulfanylphenyl}carbamoyl)methoxybenzoic acid include its solubility, stability, and compatibility with other chemicals. Researchers emphasize its solubility in polar solvents and thermal stability, making it suitable for various formulations. Additionally, its compatibility with biodegradable polymers is under investigation for controlled-release applications.

In conclusion, 2-({4-(difluoromethyl)sulfanylphenyl}carbamoyl)methoxybenzoic acid (CAS No. 748776-41-2) represents a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structure and properties align with current trends in sustainable chemistry and precision medicine. As research progresses, this compound is expected to play a pivotal role in addressing global challenges in healthcare and agriculture.

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